4-chloro-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H23ClN6O3S/c19-14-3-5-15(6-4-14)29(26,27)20-13-16-21-17(24-7-1-2-8-24)23-18(22-16)25-9-11-28-12-10-25/h3-6,20H,1-2,7-13H2
• InChI Key: SYCGVMBJFUJBEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC(=N2)CNS(=O)(=O)C3=CC=C(C=C3)Cl)N4CCOCC4
• Molecular Formula: C18H23ClN6O3S
• Molecular Weight: 438.9 g/mol
• CAS No.: 2034222-50-7

Description

4-chloro-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H23ClN6O3S and its molecular weight is 438.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition

A series of novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties has been synthesized and investigated for their inhibitory effects on several human carbonic anhydrase isoforms, notably hCA I, II, IX, and XII. These compounds, including derivatives substituted with aromatic amines, dimethylamine, morpholine, and piperidine, have shown significant inhibition, particularly against hCA IX, which is a target for anticancer and antimetastatic agents due to its association with tumor growth and metastasis. The compounds demonstrated high selectivity and potency, suggesting their potential for further medicinal and pharmacological studies aimed at cancer treatment (Lolak et al., 2019).

Antioxidant and Enzyme Inhibition

Another aspect of research on similar compounds includes their evaluation for antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase, which are implicated in diseases such as Alzheimer's, Parkinson's, and pigmentation disorders. Some of these benzenesulfonamides showed moderate antioxidant activity and significant inhibitory potency against AChE and BChE, indicating their potential therapeutic applications in managing neurodegenerative diseases and disorders related to oxidative stress (Lolak et al., 2020).

Analytical and Environmental Chemistry

These compounds also have applications in analytical and environmental chemistry, as demonstrated by methods developed for the determination of aliphatic amines in wastewater and surface water using derivatization with benzenesulfonyl chloride. Such methodologies highlight the utility of benzenesulfonamide derivatives in environmental monitoring and analysis, providing sensitive and selective detection of contaminants (Sacher et al., 1997).